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Compound of Interest

Compound Name: Pivaloylacetonitrile

Cat. No.: B1295116

Pivaloylacetonitrile, also known as 4,4-dimethyl-3-oxopentanenitrile, is a chemical compound
utilized as an intermediate in the synthesis of various organic molecules, including
pharmaceuticals and agrochemicals.[1][2] This guide provides a concise overview of its
fundamental molecular properties.

Molecular Formula and Weight

The chemical formula and molecular weight are key identifiers for any compound, providing
insight into its composition and molar mass. Pivaloylacetonitrile is composed of carbon,
hydrogen, nitrogen, and oxygen atoms.

Property Value
Molecular Formula C7H1INO[2][3][4]151I6]1l7]
Molecular Weight 125.17 g/mol [1][3][4][5][7]

The structural arrangement of these atoms, featuring a pivaloyl group and a nitrile functional
group, imparts specific chemical reactivity to the molecule.[2] It is this combination of a
sterically hindered ketone and a reactive nitrile that makes it a valuable building block in
organic synthesis.[1]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1295116?utm_src=pdf-interest
https://www.benchchem.com/product/b1295116?utm_src=pdf-body
https://www.trust-chem.com/newsz_detail_en/id/108.html
https://cymitquimica.com/cas/59997-51-2/
https://www.benchchem.com/product/b1295116?utm_src=pdf-body
https://cymitquimica.com/cas/59997-51-2/
https://www.benchchem.com/product/b1295116
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7665596.htm
https://commonchemistry.cas.org/detail?cas_rn=59997-51-2
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7665596.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/108871
https://www.trust-chem.com/newsz_detail_en/id/108.html
https://www.benchchem.com/product/b1295116
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7665596.htm
https://commonchemistry.cas.org/detail?cas_rn=59997-51-2
https://pubchem.ncbi.nlm.nih.gov/compound/108871
https://cymitquimica.com/cas/59997-51-2/
https://www.trust-chem.com/newsz_detail_en/id/108.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Pivaloylacetonitrile

Pivaloylacetonitrile

CAS: 59997-51-2

7 AN
nyﬁcal Propét{es

Molecular Formula Molecular Weight

C7H11NO 125.17 g/mol

Click to download full resolution via product page

Core Properties of Pivaloylacetonitrile

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295116#pivaloylacetonitrile-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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